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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

Pentadecan-8-ol as a pharmaceutical excipient, primarily focusing on its role as a penetration

enhancer in topical and transdermal drug delivery systems. The information is based on the

general properties of long-chain fatty alcohols and available data on related compounds, as

specific quantitative data for Pentadecan-8-ol is limited in publicly accessible literature.

Introduction to Pentadecan-8-ol in Pharmaceutical
Formulations
Pentadecan-8-ol is a 15-carbon secondary fatty alcohol. Its amphiphilic nature, possessing

both a lipophilic alkyl chain and a hydrophilic hydroxyl group, suggests its potential to interact

with biological membranes, particularly the stratum corneum of the skin.[1][2] This interaction

can lead to a temporary and reversible disruption of the highly organized lipid structure of the

stratum corneum, thereby enhancing the penetration of co-administered active pharmaceutical

ingredients (APIs).[1][2]

Potential Applications:

Penetration Enhancer: To increase the permeation of APIs through the skin in topical and

transdermal formulations.[2][3]

Emollient and Skin Conditioning Agent: In cosmetic and dermatological products.
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Component of Nanoformulations: As a lipid component in the formulation of solid lipid

nanoparticles (SLNs) and nanoemulsions for controlled drug release.[4][5]

Antimicrobial Agent: Due to the known antimicrobial properties of fatty alcohols, it may

contribute to the preservation of formulations.

Physicochemical Properties
A summary of the known physicochemical properties of Pentadecan-8-ol is presented in Table

1.

Property Value Reference

Molecular Formula C15H32O [6]

Molecular Weight 228.41 g/mol [6]

Appearance
Not specified, likely a waxy

solid at room temperature

LogP (octanol-water partition

coefficient)
~5.8 (estimated)

Solubility

Expected to be soluble in

organic solvents like ethanol

and propylene glycol. Very

slightly soluble in water.

[7]

Mechanism of Action as a Penetration Enhancer
The primary mechanism by which fatty alcohols like Pentadecan-8-ol are thought to enhance

skin penetration is by disrupting the intercellular lipid matrix of the stratum corneum.[1][2] This

can occur through several synergistic actions:

Lipid Fluidization: Insertion of the long alkyl chains of Pentadecan-8-ol into the lipid bilayers

of the stratum corneum increases the fluidity of these lipids.

Disruption of Lamellar Structure: The presence of the enhancer molecules disrupts the highly

ordered lamellar structure of the ceramides, cholesterol, and fatty acids in the stratum
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corneum.

Creation of Diffusion Pathways: This disruption creates less tortuous pathways for the API to

diffuse through the skin barrier.

The following diagram illustrates the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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